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Compound of Interest

Compound Name: Sildenafil Nitrate

CAS No.: 252951-59-0

Cat. No.: B15723872

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of various in vivo imaging

techniques to assess the physiological and cellular effects of sildenafil, a potent

phosphodiesterase type 5 (PDE5) inhibitor. The following sections detail the underlying

signaling pathways, experimental protocols for key imaging modalities, and a summary of

quantitative findings from relevant studies.

Sildenafil's Mechanism of Action: The cGMP
Signaling Pathway
Sildenafil exerts its effects by selectively inhibiting phosphodiesterase type 5 (PDE5), an

enzyme primarily responsible for the degradation of cyclic guanosine monophosphate (cGMP).

[1][2] An increase in intracellular cGMP levels leads to the activation of protein kinase G (PKG),

which in turn mediates a cascade of downstream effects, including vasodilation and modulation

of neuronal activity.[1][3] The canonical nitric oxide (NO)/cGMP pathway is the principal

mechanism, where NO, produced by nitric oxide synthase (NOS), stimulates soluble guanylate

cyclase (sGC) to produce cGMP.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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